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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 12

Cat. No.: B12418928 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered during the expression and purification of

recombinant Carbonic Anhydrase 12 (CA XII), with a focus on resolving issues related to low

protein yield.

Troubleshooting Guides & FAQs
This section is organized in a question-and-answer format to directly address specific problems

researchers may face.

Expression-Related Issues
Q1: I am observing very low or no expression of recombinant CA XII in E. coli. What are the

potential causes and solutions?

Low or no expression in E. coli is a common issue. The primary causes often revolve around

codon usage, vector suitability, and induction conditions.

Initial Checks & Solutions:

Codon Usage: Human CA XII codons may not be optimal for E. coli's translational

machinery.

Recommendation: Perform codon optimization of your CA XII gene sequence for E. coli.

This can significantly enhance translation efficiency.
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Vector & Promoter: The choice of expression vector and promoter strength is critical.

Recommendation: Use a vector with a strong, tightly regulated promoter like the T7

promoter. Ensure your E. coli strain (e.g., BL21(DE3)) is compatible with the chosen

promoter system.[1]

Plasmid Integrity: Verify the integrity of your expression construct through restriction

digestion and sequencing to ensure the CA XII gene is in-frame and free of mutations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Strategies to Optimize Protein Expression in E. coli - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Recombinant Carbonic
Anhydrase 12 (CA XII)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418928#troubleshooting-low-yield-of-recombinant-
carbonic-anhydrase-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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